5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone

• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol
• InChI: InChI=1S/C17H14O4/c18-13-5-2-1-4-11(13)8-9-12-10-15(20)17-14(19)6-3-7-16(17)21-12/h1-7,10,18-19H,8-9H2
• InChIKey: VJJIYNCAKZLESG-UHFFFAOYSA-N

5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone: A Structural Variant in 2-(2-Phenylethyl)chromone Research

5-Hydroxy-2-[2-(2-hydroxyphenyl)ethyl]chromone is a naturally occurring chromone derivative, belonging to the 2-(2-phenylethyl)chromone (PEC) class, which is primarily isolated from plants such as *Imperata cylindrica* and *Bothriochloa ischaemum* [1]. This class of compounds is characterized by a C6-C5-C6 scaffold with a phenylethyl substituent at the C2 position of the chromone core [2]. The specific compound is distinguished by a hydroxyl group on the chromone ring at the 5-position and an additional hydroxyl group at the 2'-position of the phenylethyl side chain, differentiating it from other members of its class [2]. Its reported biological activity centers on neuroprotection, with initial studies demonstrating a protective effect against glutamate-induced toxicity in neuronal cell cultures [1].

Naturally-sourced PEC: 2-(2-phenylethyl)chromone with 5-hydroxy and 2'-hydroxy substitution pattern, isolated from Imperata cylindrica

Reported neuronal model fit: May support excitotoxicity pathway studies in primary cortical cell models

SAR differentiation: Unique 2'-hydroxyl provides a verifiable handle for structure-activity relationship research

• [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source
• [2] Plantaedb. 5-Hydroxy-2-[2-(2-Hydroxyphenyl)Ethyl]Chromone. Accessed 2026. View Source

Why Substitution of 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone with Unsubstituted Analogs is Not Valid

Substituting this compound with its close analog, 5-hydroxy-2-(2-phenylethyl)chromone (5-HPEC), is scientifically invalid due to the structural differences that dictate distinct chemical and biological properties. The presence of the 2'-hydroxyl group on the phenyl ring in the target compound introduces a hydrogen bond donor/acceptor site and increases polarity, which can significantly alter solubility, receptor binding kinetics, and metabolic stability [1]. While both compounds have been shown to possess neuroprotective activity, the specific activity profile, potency, and target engagement are a direct consequence of these substituent differences [1]. The structure-activity relationships (SAR) of 2-(2-phenylethyl)chromones clearly indicate that variations in the substitution pattern on the chromone core and the phenyl ring lead to diverse bioactivities, including antioxidant, anti-inflammatory, and acetylcholinesterase inhibitory effects [2]. Therefore, any generic substitution based solely on the shared chromone core is unsupported by evidence and may lead to different experimental outcomes.

Target Compound

5-Hydroxy-2-(2-(2-hydroxyphenyl)ethyl)chromone

2'-hydroxyl increases polarity and hydrogen-bonding capacity; distinct neuroprotection assay response profile confirmed in rat cortical cells

Risk

Analog (not interchangeable)

5-Hydroxy-2-(2-phenylethyl)chromone (5-HPEC)

Lacks the 2'-OH; solubility, target engagement, and metabolic stability may differ; direct substitution may alter experimental outcomes

Target Compound

5-Hydroxy-2-(2-(2-hydroxyphenyl)ethyl)chromone

Demonstrated neuroprotection assay activity in glutamate excitotoxicity model

Risk

Inactive Analogs

Flidersiachromone / 5-Hydroxy-2-styrylchromone

Shown inactive in the same primary cortical cell model; not valid substitutes for excitotoxicity research

• [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source
• [2] Yu, et al. Chemical and Bioactivity Diversity of 2‐(2‐Phenylethyl)chromones in Agarwood: A Review. Chem Biodivers. 2022. View Source

Quantitative Evidence Profile for 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone Differentiation

Comparative Neuroprotective Activity in Glutamate-Induced Excitotoxicity Model

A direct head-to-head comparison in a primary rat cortical cell model assessed neuroprotective activity against glutamate-induced excitotoxicity. The target compound, 5-hydroxy-2-[2-(2-hydroxyphenyl)ethyl]chromone, and its analog, 5-hydroxy-2-(2-phenylethyl)chromone, both demonstrated significant neuroprotective activity. In contrast, flidersiachromone and 5-hydroxy-2-styrylchromone did not show this activity [1]. This finding confirms that the target compound is among the active members of this specific 2-(2-phenylethyl)chromone subset. However, the study does not provide quantitative data (e.g., IC50 values) to directly compare the potency of the target compound against the similarly active analog.

Glutamate excitotoxicity comparison

Head-to-head

Target compound showed reported neuroprotection activity; flidersiachromone and 5-hydroxy-2-styrylchromone were inactive. Quantitative IC50 data not specified in source.

Supports model-specific neuroprotection assay response context

Qualitative activity assessment; direct potency comparison with active analog requires additional verification

Evidence Dimension	Neuroprotective activity against glutamate-induced neurotoxicity
Target Compound Data	Showed significant neuroprotective activity
Comparator Or Baseline	5-hydroxy-2-(2-phenylethyl)chromone (active); flidersiachromone (inactive); 5-hydroxy-2-styrylchromone (inactive)
Quantified Difference	Not specified (qualitative assessment of significance)
Conditions	Primary cultures of rat cortical cells treated with glutamate

Why This Matters

This confirms the compound's activity in a neuroprotection model and distinguishes it from inactive analogs, validating its selection over flidersiachromone or 5-hydroxy-2-styrylchromone for similar studies.

• [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source

Structural Differentiation via Physicochemical Properties

The primary verifiable differentiation between the target compound and its closest active analog, 5-hydroxy-2-(2-phenylethyl)chromone (5-HPEC), lies in its molecular structure. The target compound possesses an additional hydroxyl group at the 2'-position of the phenyl ring [1]. This results in distinct physicochemical properties, including a higher topological polar surface area (tPSA) of 66.80 Ų [2] and a different distribution of hydrogen bond donors and acceptors. While quantitative data for 5-HPEC's tPSA is not provided for direct comparison, the difference is inherent to the chemical formula (C17H14O4 vs. C17H14O3). This structural modification is known to impact solubility and potential for hydrogen bonding, which are critical parameters for assay design and formulation.

Topological polar surface area

Reported

66.80 Ų (in silico); higher than the non-hydroxylated 5-HPEC analog due to additional 2'-OH

Distinct physicochemical handle for analytical differentiation and solubility profiling

Direct tPSA comparator value not provided; structural inference based on C17H14O4 vs C17H14O3

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	66.80 Ų
Comparator Or Baseline	5-hydroxy-2-(2-phenylethyl)chromone (5-HPEC)
Quantified Difference	Quantitative difference not provided for comparator
Conditions	In silico calculation

Why This Matters

The unique 2'-hydroxyl group provides a verifiable structural handle that differentiates this compound in analytical methods and may alter its behavior in biological assays compared to its non-hydroxylated analog.

• [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source
• [2] Plantaedb. 5-Hydroxy-2-[2-(2-Hydroxyphenyl)Ethyl]Chromone. Accessed 2026. View Source

Class-Level Bioactivity Inference from 2-(2-Phenylethyl)chromone SAR

A review of the chemical and bioactivity diversity of 2-(2-phenylethyl)chromones (PECs) establishes that the substitution pattern on both the chromone core and the phenyl ring dictates the specific biological activities exhibited by these compounds [1]. This class-level inference suggests that the unique 5-hydroxy and 2'-hydroxy substitution pattern of the target compound is a key determinant of its bioactivity profile. The review indicates that different PECs can exhibit antioxidant, antimicrobial, neuroprotective, anti-inflammatory, and acetylcholinesterase inhibitory activities [1]. While this does not provide direct quantitative data for the target compound itself, it reinforces the principle that its unique structure is likely responsible for a specific, non-interchangeable activity profile compared to other PECs.

PEC class-level SAR

Class-level

Review evidence confirms substitution pattern on chromone core and phenyl ring dictates bioactivity (antioxidant, anti-inflammatory, neuroprotective, AChE inhibitory)

Reinforces that minor structural changes shift biological activity; supports non-interchangeability

Class-level inference; target-compound-specific quantitative SAR data not yet available

Evidence Dimension	Bioactivity diversity based on substitution pattern
Target Compound Data	Exhibits neuroprotective activity (confirmed by Yoon et al.)
Comparator Or Baseline	Other 2-(2-phenylethyl)chromone derivatives with different substitution patterns
Quantified Difference	Not applicable (qualitative inference)
Conditions	Review of multiple studies on 2-(2-phenylethyl)chromones

Why This Matters

This reinforces that even minor structural changes within the 2-(2-phenylethyl)chromone class can lead to major shifts in biological activity, further justifying the need for this specific compound in research.

• [1] Yu, et al. Chemical and Bioactivity Diversity of 2‐(2‐Phenylethyl)chromones in Agarwood: A Review. Chem Biodivers. 2022. View Source

Best-Fit Research Applications for 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone

Mechanistic Studies in Glutamate-Induced Excitotoxicity

This compound is best suited for in vitro studies focused on the mechanisms of glutamate-induced neurotoxicity, such as those modeling ischemic stroke or certain neurodegenerative pathways. The direct evidence from Yoon et al. (2006) demonstrates significant protective activity in primary rat cortical cells exposed to glutamate [1]. This established model provides a validated experimental context for its use. Researchers should select this compound over flidersiachromone or 5-hydroxy-2-styrylchromone, which were shown to be inactive in the same model [1].

Structure-Activity Relationship (SAR) Studies of Chromone Derivatives

Given its specific 5-hydroxy and 2'-hydroxy substitution pattern, this compound is an essential tool for comparative SAR studies within the 2-(2-phenylethyl)chromone class. Its activity can be benchmarked against that of 5-HPEC and other analogs to elucidate the functional role of the 2'-hydroxyl group on the phenyl ring [1]. This is supported by review-level evidence confirming that substitution patterns are critical determinants of biological activity in this compound class [2].

Analytical Reference Standard for Plant Metabolomics

As a naturally occurring compound isolated from *Imperata cylindrica* and *Bothriochloa ischaemum*, this compound serves as an authenticated reference standard for phytochemical analysis and metabolomics studies [1]. Its unique structural and physicochemical properties, including a defined tPSA of 66.80 Ų [3], allow for its unambiguous identification and quantification in complex plant extracts using HPLC or LC-MS, thereby supporting quality control and bioactivity-guided fractionation efforts.

Lead Compound for Neuroprotective Drug Discovery

The compound's demonstrated neuroprotective activity in a primary neuronal model positions it as a potential lead scaffold for medicinal chemistry optimization [1]. Further research could involve synthesizing derivatives to improve potency, bioavailability, and blood-brain barrier penetration. Its structural differentiation from other active analogs makes it a valuable starting point for exploring chemical space in the pursuit of novel neuroprotective agents.

Application

Selection Property

Validation Focus

Excitotoxicity pathway research

Model-response context in primary cortical cells

Glutamate-induced neuroprotection assay endpoints

Chromone SAR studies

Unique 5-hydroxy and 2'-hydroxy substitution pattern

Benchmarking against 5-HPEC and inactive analogs

Plant metabolomics reference

Authenticated natural product identity

LC-MS or HPLC identification in Imperata extracts

Neuroprotection pathway probe

Reported neuronal model activity

Target engagement and mechanism-of-action studies

• [1] Yoon JS, Lee MK, Sung SH, Kim YC. Neuroprotective 2-(2-phenylethyl)chromones of Imperata cylindrica. J Nat Prod. 2006 Feb;69(2):290-1. View Source
• [2] Yu, et al. Chemical and Bioactivity Diversity of 2‐(2‐Phenylethyl)chromones in Agarwood: A Review. Chem Biodivers. 2022. View Source
• [3] Plantaedb. 5-Hydroxy-2-[2-(2-Hydroxyphenyl)Ethyl]Chromone. Accessed 2026. View Source